(Z)-2-(3-chlorobenzylidene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-chlorophenyl)methylidene]-6-hydroxy-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C21H20ClNO4/c1-13-9-17(24)16(12-23-5-7-26-8-6-23)21-19(13)20(25)18(27-21)11-14-3-2-4-15(22)10-14/h2-4,9-11,24H,5-8,12H2,1H3/b18-11-
• InChI Key: DFJJKUPQJNVWJC-WQRHYEAKSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC(=CC=C3)Cl)O2)CN4CCOCC4)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC(=CC=C3)Cl)/O2)CN4CCOCC4)O
• Molecular Formula: C21H20ClNO4
• Molecular Weight: 385.8 g/mol

Description

(Z)-2-(3-chlorobenzylidene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H20ClNO4 and its molecular weight is 385.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis of Benzofuran Derivatives: A study describes the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives via a one-pot reaction, highlighting a method that could be applicable for synthesizing related benzofuran compounds with potential applications in chemical research and development (Gao et al., 2011).

Biological and Pharmaceutical Applications

• Vasorelaxant Agents: Benzofuran-morpholinomethyl-pyrazoline hybrids were synthesized and showed significant vasodilation properties, suggesting the potential of similar compounds in developing new therapeutic agents for cardiovascular diseases (Hassan et al., 2014).

Sensor Applications

• Sensing Biological Zinc (II): Fluorescein-based dyes derivatized with benzofuran and morpholine groups were prepared for sensing Zn(II), indicating potential use of similar compounds in biochemical sensing and imaging applications (Nolan et al., 2005).

Material Science

• Electroluminescent Materials: Benzofuran derivatives are part of the investigation into electroluminescent materials for organic light-emitting diodes (LEDs), suggesting that related compounds could have applications in the development of new materials for electronics and photonics (Yu et al., 2003).